Cas no 1256643-63-6 (3-Bromo-5-propyl-1,2,4-oxadiazole)

3-Bromo-5-propyl-1,2,4-oxadiazole is a heterocyclic compound featuring a bromine-substituted oxadiazole core with a propyl side chain. This structure imparts reactivity suitable for further functionalization, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The bromine atom at the 3-position offers a versatile handle for cross-coupling reactions, while the propyl group enhances lipophilicity, potentially improving bioavailability in drug design. Its stability under standard conditions ensures ease of handling in laboratory settings. This compound is particularly useful in the development of agrochemicals, medicinal chemistry, and materials science, where precise molecular modifications are required.

3-Bromo-5-propyl-1,2,4-oxadiazole structure

1256643-63-6 structure

Product Name:3-Bromo-5-propyl-1,2,4-oxadiazole

CAS No:1256643-63-6

MF:C₅H₇BrN₂O

MW:191.025880098343

CID:1088175

PubChem ID:51072239

Update Time:2025-10-13

3-Bromo-5-propyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-propyl-1,2,4-oxadiazole
- 3-bromo-5-propyl-1,2,4-oxadiazole(SALTDATA: FREE)
- AKOS006317211
- ALBB-037299
- BS-37291
- CS-0338225
- 1256643-63-6
- A solution in ethanol
- 1,2,4-oxadiazole, 3-bromo-5-propyl-
- MDL： MFCD18381910
- Inchi： 1S/C5H7BrN2O/c1-2-3-4-7-5(6)8-9-4/h2-3H2,1H3
- InChI Key： VEFOSXNCDRYUNJ-UHFFFAOYSA-N
- SMILES： BrC1=NOC(CCC)=N1

Computed Properties

Exact Mass: 189.97418g/mol
Monoisotopic Mass: 189.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 91
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 38.9Å²

3-Bromo-5-propyl-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B997698-50mg	3-Bromo-5-propyl-1,2,4-oxadiazole	1256643-63-6		50mg	$ 115.00	2023-04-18
TRC	B997698-100mg	3-Bromo-5-propyl-1,2,4-oxadiazole	1256643-63-6		100mg	$ 65.00	2022-06-06
TRC	B997698-500mg	3-Bromo-5-propyl-1,2,4-oxadiazole	1256643-63-6		500mg	$ 800.00	2023-09-08
Chemenu	CM275993-1g	3-Bromo-5-propyl-1,2,4-oxadiazole	1256643-63-6	95%	1g	$153	2023-02-18
Chemenu	CM275993-5g	3-Bromo-5-propyl-1,2,4-oxadiazole	1256643-63-6	95%	5g	$301	2023-02-18
abcr	AB294200-1 g	3-Bromo-5-propyl-1,2,4-oxadiazole; 95%	1256643-63-6		1g	€205.80	2022-06-02
TRC	B997698-250mg	3-Bromo-5-propyl-1,2,4-oxadiazole	1256643-63-6		250mg	$ 517.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-221078-25µg	5(S),6(S)-Lipoxin A4,	1256643-63-6		25µg	￥6152.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-221078A-50µg	5(S),6(S)-Lipoxin A4,	1256643-63-6		50µg	￥10447.00	2023-09-05
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